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Compound of Interest

Compound Name: SJF-1528

Cat. No.: B2505232

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of SJF-1528 stock
solutions in Dimethyl Sulfoxide (DMSO). SJF-1528 is a potent PROTAC (Proteolysis Targeting
Chimera) that induces the degradation of Epidermal Growth Factor Receptor (EGFR) and
Human Epidermal Growth Factor Receptor 2 (HER2).[1][2] It is composed of the EGFR
inhibitor Lapatinib, a linker, and a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.

Accurate preparation of stock solutions is critical for ensuring the reproducibility and reliability
of experimental results. The following sections provide the physicochemical properties of SJF-
1528, a detailed protocol for stock solution preparation, and guidelines for storage.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of SJF-1528 is presented in the table below.
This information is essential for accurate calculations and handling of the compound.
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Property Value Reference
Molecular Weight 1030.61 g/mol

Formula CssHs7CIFN70s8S

CAS Number 2230821-38-0

Purity >98%

Solubility in DMSO Soluble up to 100 mM [3]

Preparation of SJF-1528 Stock Solution (10 mM in
DMSO)

This protocol describes the preparation of a 10 mM stock solution of SJF-1528 in DMSO. For
other desired concentrations, the required volume of DMSO can be adjusted proportionally.

Materials:

e SJF-1528 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or vials (amber or covered in foil)

o Calibrated micropipettes

» \Vortex mixer

¢ Ultrasonic bath (optional, but recommended)[3][4]
Experimental Protocol:

o Equilibrate Reagents: Allow the SJF-1528 vial and the DMSO to equilibrate to room
temperature before opening to prevent condensation of moisture.

o Weighing SJF-1528: Accurately weigh the desired amount of SJF-1528 powder in a suitable
microcentrifuge tube. For example, to prepare 1 ml of a 10 mM stock solution, you would
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theoretically need 1.03061 mg of SJF-1528. However, it is more practical to weigh a larger
mass, such as 1 mg or 5 mg, and adjust the DMSO volume accordingly.

e Adding DMSO: Carefully add the calculated volume of DMSO to the tube containing the
SJF-1528 powder. For guidance, refer to the table below. It is recommended to use newly
opened, anhydrous DMSO as the presence of water can affect the solubility of the product.

[1]14]

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

e Sonication (Optional but Recommended): If the compound does not fully dissolve with
vortexing, place the tube in an ultrasonic water bath for 5-10 minutes.[3][4] Gentle warming
can also aid dissolution.[3][4]

» Visual Inspection: Visually inspect the solution to ensure that all the powder has completely
dissolved and the solution is clear.

Stock Solution Preparation Guide

The following table provides the required volume of DMSO to prepare stock solutions of various
concentrations from standard masses of SJF-1528.

Desired Concentration Mass of SJF-1528 Volume of DMSO to Add
1mM 1mg 0.9703 mL
5mM 1mg 0.1941 mL
10 mM 1mg 0.0970 mL
1mM 5 mg 4.8515 mL
5 mM 5 mg 0.9703 mL
10 mM 5 mg 0.4852 mL

Table is based on a molecular weight of 1030.61 g/mol . Always refer to the batch-specific
molecular weight on the product's certificate of analysis for the most accurate calculations.
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Storage and Stability

Proper storage of the SJF-1528 stock solution is crucial to maintain its activity.

 Aliquoting: To avoid repeated freeze-thaw cycles that can lead to degradation, aliquot the
stock solution into smaller, single-use volumes in amber or foil-wrapped tubes.[1]

o Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months).[1][3][5]

» Light and Air Sensitivity: Protect the stock solution from light and store under nitrogen if
possible.[1][3][5]

Experimental Workflow: Preparing SJF-1528 Stock
Solution
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Caption: Workflow for preparing SJF-1528 stock solution.
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SJF-1528 Mechanism of Action: EGFR/HER2
Degradation Pathway

SJF-1528 functions as a PROTAC, a molecule that brings a target protein and an E3 ubiquitin
ligase into close proximity to induce the ubiquitination and subsequent degradation of the target
protein. In the case of SJF-1528, it targets EGFR and HER?2 for degradation via the VHL E3
ligase.[1]
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Caption: SJF-1528 mediated degradation of EGFR/HER?2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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